Cas no 204385-09-1 (1H-Pyrazole, 1-methyl-3-(tributylstannyl)-)

1H-Pyrazole, 1-methyl-3-(tributylstannyl)-, is an organotin derivative of pyrazole, characterized by the presence of a tributylstannyl group at the 3-position and a methyl substituent at the 1-position. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in Stille cross-coupling reactions, where it facilitates the formation of carbon-carbon bonds with high selectivity and efficiency. The tributylstannyl moiety enhances reactivity while maintaining stability under standard handling conditions. Its well-defined structure and compatibility with a range of substrates make it valuable for constructing complex heterocyclic frameworks in pharmaceuticals, agrochemicals, and materials science. Proper handling under inert conditions is recommended due to its sensitivity to air and moisture.

1H-Pyrazole, 1-methyl-3-(tributylstannyl)- structure

204385-09-1 structure

Product Name:1H-Pyrazole, 1-methyl-3-(tributylstannyl)-

CAS No:204385-09-1

MF:C₁₆H₃₂N₂Sn

MW:371.148683547974

CID:3894789

PubChem ID:19028447

Update Time:2025-06-08

1H-Pyrazole, 1-methyl-3-(tributylstannyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 1-methyl-3-(tributylstannyl)-
- tributyl-(1-methylpyrazol-3-yl)stannane
- 204385-09-1
- 1-methyl-3-(tributylstannyl)-1H-pyrazole
- MFCD29111032
- (1-methyl-1H-pyrazol-3-yl)tributylstannane
- ZULXRENFZHLYBM-UHFFFAOYSA-N
- 853-971-5
- EN300-736057
- SY311580
- SCHEMBL1085974
- DB-191238
- Inchi： 1S/C4H5N2.3C4H9.Sn/c1-6-4-2-3-5-6;3*1-3-4-2;/h2,4H,1H3;3*1,3-4H2,2H3;
- InChI Key： ZULXRENFZHLYBM-UHFFFAOYSA-N
- SMILES： N1(C)C=CC([Sn](CCCC)(CCCC)CCCC)=N1

Computed Properties

Exact Mass: 372.158752Da
Monoisotopic Mass: 372.158752Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 19
Rotatable Bond Count: 10
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.8Å²

1H-Pyrazole, 1-methyl-3-(tributylstannyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-736057-50mg	1-methyl-3-(tributylstannyl)-1H-pyrazole	204385-09-1	95.0%	50mg	$282.0	2022-10-09
Enamine	EN300-736057-0.05g	1-methyl-3-(tributylstannyl)-1H-pyrazole	204385-09-1	95.0%	0.05g	$282.0	2025-03-11
Enamine	EN300-736057-0.1g	1-methyl-3-(tributylstannyl)-1H-pyrazole	204385-09-1	95.0%	0.1g	$420.0	2025-03-11
Enamine	EN300-736057-0.25g	1-methyl-3-(tributylstannyl)-1H-pyrazole	204385-09-1	95.0%	0.25g	$601.0	2025-03-11
Enamine	EN300-736057-0.5g	1-methyl-3-(tributylstannyl)-1H-pyrazole	204385-09-1	95.0%	0.5g	$947.0	2025-03-11
Enamine	EN300-736057-1.0g	1-methyl-3-(tributylstannyl)-1H-pyrazole	204385-09-1	95.0%	1.0g	$1214.0	2025-03-11
Enamine	EN300-736057-2.5g	1-methyl-3-(tributylstannyl)-1H-pyrazole	204385-09-1	95.0%	2.5g	$2379.0	2025-03-11
Enamine	EN300-736057-5.0g	1-methyl-3-(tributylstannyl)-1H-pyrazole	204385-09-1	95.0%	5.0g	$3520.0	2025-03-11
Enamine	EN300-736057-10.0g	1-methyl-3-(tributylstannyl)-1H-pyrazole	204385-09-1	95.0%	10.0g	$5221.0	2025-03-11
Enamine	EN300-736057-100mg	1-methyl-3-(tributylstannyl)-1H-pyrazole	204385-09-1	95.0%	100mg	$420.0	2022-10-09